Cas no 50632-94-5 (Sulfuric acid,monoheptyl ester)
50632-94-5 structure
Product Name:Sulfuric acid,monoheptyl ester
CAS No:50632-94-5
MF:C7H16O4S
MW:196.264541625977
CID:385959
PubChem ID:182643
Update Time:2025-04-19
Sulfuric acid,monoheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,monoheptyl ester
- heptyl hydrogen sulfate
- Sulfuric acid hydrogen heptyl ester
- 50632-94-5
- DTXSID00964870
- Sulfuric acid, monoheptyl ester
- SCHEMBL374532
- Heptyl sodium sulfate
- ?SODIUM N-HEPTYL SULPHATE
-
- MDL: MFCD00051524
- Inchi: 1S/C7H16O4S/c1-2-3-4-5-6-7-11-12(8,9)10/h2-7H2,1H3,(H,8,9,10)
- InChI Key: MIHVYISIUZTFER-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OCCCCCCC
Computed Properties
- Exact Mass: 196.07698
- Monoisotopic Mass: 196.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 72Ų
Experimental Properties
- Density: 1.161
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.463
- PSA: 63.6
Sulfuric acid,monoheptyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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